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7-Amino-5-hydroxy-2,3-
Compound Name:
dihydroinden-1-one

Cat. No.: B11920773

Get Quote

Executive Summary

The synthesis of 7-amino-5-hydroxy-2,3-dihydroinden-1-one (7-amino-5-hydroxy-1-
indanone) presents a unique regiochemical challenge. Direct electrophilic aromatic substitution
(e.g., nitration) of 5-hydroxy-1-indanone typically favors the 4- or 6-positions due to the
directing effects of the hydroxyl group and the steric constraints of the 7-position (peri-position
to the carbonyl).

This protocol details a "De Novo Ring Construction & Late-Stage Amination” strategy. By
starting with a symmetric 3,5-disubstituted benzene precursor, we enforce the formation of the
5,7-substitution pattern upon cyclization. A high-fidelity sequence involving regioselective ether
cleavage, triflation, and Buchwald-Hartwig amination is then employed to install the nitrogen at
the elusive 7-position.

Synthetic Strategy & Mechanism
The Regiochemistry Problem

In 1-indanone systems:
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o C1-Carbonyl: Deactivates the ring, directing incoming electrophiles meta (to positions 4 and
6).

o C5-Hydroxyl: Strongly activates ortho/para (to positions 4 and 6).

o C7-Position: Located ortho to the carbonyl attachment and meta to the C5-hydroxyl. It is
electronically deactivated and sterically crowded.

The Solution: The "Dimethoxy" Route

To access the 7-amino isomer, we utilize 3,5-dimethoxybenzaldehyde as the starting material.
The symmetry of the precursor ensures that cyclization of the propionic acid derivative yields
5,7-dimethoxy-1-indanone. We then exploit the "Kinetic Trap" effect of Aluminum Chloride
(AICI3) to selectively demethylate the 7-methoxy group (adjacent to the carbonyl), creating a
handle for nitrogen installation.

Reaction Pathway Visualization

Click to download full resolution via product page

Caption: Step-wise synthetic logic from commercial aldehyde to target amino-indanone.

Detailed Experimental Protocols

Phase 1: Scaffold Construction
Step 1: Synthesis of 3,5-Dimethoxycinnamic Acid

Rationale: The Knoevenagel condensation extends the carbon chain to the required 3-carbon
length for the indanone ring.

« Reagents: 3,5-Dimethoxybenzaldehyde (1.0 eq), Malonic acid (1.2 eq), Pyridine
(solvent/base), Piperidine (cat).

e Protocol:
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o Dissolve 3,5-dimethoxybenzaldehyde (16.6 g, 100 mmol) and malonic acid (12.5 g, 120
mmol) in pyridine (40 mL).

o Add piperidine (1.0 mL).

o Heat to 100°C for 4 hours until CO2z evolution ceases.

o Cool to RT and pour into ice-cold HCI (6M, 200 mL) to precipitate the acid.
o Filter the white solid, wash with water, and dry.

o Yield Expectation: 90-95%.

Step 2: Hydrogenation to Hydrocinnamic Acid

Rationale: Reduction of the alkene is necessary to prevent polymerization during the Friedel-
Crafts step.

e Protocol:
o Suspend cinnamic acid derivative in MeOH.
o Add 10% Pd/C (5 wt%). Hydrogenate at 30 psi (balloon pressure sufficient) for 4 hours.

o Filter through Celite and concentrate.

Step 3: Intramolecular Friedel-Crafts Cyclization

Rationale: Closing the ring on the 3,5-dimethoxy precursor forces the formation of the 5,7-
dimethoxy pattern.

» Reagents: 3,5-Dimethoxyhydrocinnamic acid, SOCIz, AICls, DCM.
e Protocol:

o Dissolve acid (10 g) in DCM (100 mL). Add SOCIz (1.5 eq) and DMF (3 drops). Reflux 2h
to form acid chloride. Concentrate to remove excess SOCIz.

o Redissolve residue in anhydrous DCM (100 mL). Cool to 0°C.
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[e]

Add AICIs (1.2 eq) portion-wise. (Caution: Exothermic).

Warm to RT and stir for 2 hours.

o

[¢]

Quench with ice water. Extract with DCM.

[¢]

Purification: Recrystallize from Hexane/EtOAcC.

[e]

Product:5,7-Dimethoxy-1-indanone.

Phase 2: Regioselective Editing
Step 4: Regioselective Demethylation (The "AICIs Trap")

Rationale: AICIs coordinates to the carbonyl oxygen and the 7-methoxy oxygen, forming a
stable 6-membered chelate. This activates the 7-methoxy bond for cleavage while leaving the
5-methoxy group intact [1].

» Protocol:
o Dissolve 5,7-dimethoxy-1-indanone (5.0 g) in anhydrous Toluene (50 mL).
o Add AICIs (3.0 eq).
o Heat to reflux for 3 hours. Monitor by TLC (Target is more polar than SM).
o Cool and quench carefully with 1M HCI.
o Extract with EtOAc.[1][2] The organic layer contains 7-hydroxy-5-methoxy-1-indanone.

o QC Check: *H NMR should show loss of one -OMe singlet and appearance of a downfield
-OH peak (~9-11 ppm, H-bonded).

Step 5: Triflate Activation

Rationale: Converting the phenol to a triflate (OTf) creates a pseudohalide suitable for
Palladium-catalyzed amination.

e Protocol:
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[e]

Dissolve 7-hydroxy-5-methoxy-1-indanone (1.0 eq) in DCM at 0°C.

o

Add Pyridine (2.0 eq) followed by Triflic Anhydride (Tf20, 1.2 eq) dropwise.

Stir at 0°C for 1 houir.

[¢]

[¢]

Wash with cold 0.5M HCI, sat. NaHCOs, and brine.

[e]

Product:5-methoxy-1-oxo-2,3-dihydro-1H-inden-7-yl trifluoromethanesulfonate.

Phase 3: Nitrogen Installation
Step 6: Buchwald-Hartwig Amination

Rationale: This step installs the nitrogen. Benzophenone imine is used as an ammonia
surrogate because it prevents over-arylation (formation of secondary/tertiary amines) [2].

» Reagents: Triflate (1.0 eq), Benzophenone Imine (1.2 eq), Pdz(dba)s (2 mol%), BINAP (4
mol%), Cs2COs (1.4 eq), Toluene.

e Protocol:
o Combine all reagents in a sealed tube under Argon.
o Heat to 100°C for 12 hours.
o Cool, filter through Celite, and concentrate.

o Hydrolysis: Dissolve the crude imine in THF/2M HCI (1:1) and stir for 1 hour at RT to
release the primary amine.

o Neutralize and extract.[1][2][3]

o Intermediate:7-Amino-5-methoxy-1-indanone.

Step 7: Final Demethylation

Rationale: BBrs is used to cleave the remaining 5-methoxy ether.

e Protocol:
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o Dissolve 7-amino-5-methoxy-1-indanone in anhydrous DCM at -78°C.

o Add BBrs (1M in DCM, 3.0 eq).

o Warm slowly to RT and stir overnight.

o Quench: Cool to 0°C, add MeOH dropwise (Caution: Violent reaction).

o Neutralize with sat. NaHCOs to pH 8 (to ensure amine is free base).

o Extract with EtOAC/THF mixture (product is polar).

[¢]

Final Purification: Flash chromatography (DCM/MeOH).

Analytical Data Specifications

Parameter Specification Notes

Indanones with amines often

Appearance Yellow to orange powder exhibit color due to
conjugation.
MS (ESI+) [M+H]* = 164.07 Formula: CeHsNO:2

The 4 and 6 protons will
1H NMR (DMSO-ds) 0 ~6.0-6.5 (2H, aromatic) appear as doublets (meta-
coupling, J~2Hz).

1H NMR (Amine) Broad singlet ~5-7 ppm Exchangeable with D20.

1H NMR (OH) Broad singlet ~9-10 ppm Exchangeable with D20.

Ketone stretch, shifted slightly
IR Spectrum ~1680 cm~t (C=0) lower due to conjugation/H-
bonding.

References

» Regioselective Demethylation of Polymethoxy-1-indanones
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o Source:Beilstein Journal of Organic Chemistry, "Synthesis of 1-indanones with a broad
range of biological activity".

o Context: Describes the use of Lewis acids (AICI3) to selectively cleave methoxy groups
ortho to carbonyls in indanone systems.

e Buchwald-Hartwig Amination of Aryl Triflates

o Source:Organic Syntheses, "Palladium-Catalyzed Amination of Aryl Trifl
o Context: Standard protocols for converting phenols to anilines via trifl

e Synthesis of 5,7-Dimethoxy-1-indanone

o Source:Organic Syntheses, "Catalytic Intramolecular Friedel-Crafts Reaction...
Preparation of 5,6-Dimethoxy-2-Methyl-1-Indanone" (Analogous chemistry).
o Context: Provides the foundational method for cyclizing electron-rich hydrocinnamic acids.

o General Indanone Synthesis Review

o Source:GuideChem/ChemicalBook, "Synthesis of 7-hydroxy-1-indanone”.
o Context: Discusses alternative routes and the difficulty of accessing the 7-position directly.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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